Cas no 919753-90-5 (N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide
• CAS No: 919753-90-5
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 5505322
• Update Time: 2025-05-21

N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenyl-1,3-thiazol-2-yl)-4-propan-2-ylsulfonylbenzamide
• N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C19H18N2O3S2/c1-13(2)26(23,24)16-10-8-15(9-11-16)18(22)21-19-20-17(12-25-19)14-6-4-3-5-7-14/h3-13H,1-2H3,(H,20,21,22)
• InChI Key： XOEUOTZPOQUTMA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide

Comprehensive Overview of N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS 919753-90-5)

N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS 919753-90-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a thiazole ring and a sulfonyl group in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide has been explored for its potential role in modulating key signaling pathways. Researchers have highlighted its ability to interact with specific protein targets, making it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

The compound's molecular weight and lipophilicity are critical factors influencing its pharmacokinetic properties. Studies suggest that its sulfonyl moiety enhances solubility and bioavailability, which are essential for oral drug formulations. Additionally, the thiazole ring contributes to its stability and binding affinity, making it a valuable scaffold for designing next-generation therapeutics.

One of the trending topics in medicinal chemistry is the exploration of heterocyclic compounds for their antimicrobial and anticancer properties. N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide aligns with this trend, as preliminary studies indicate its potential efficacy against certain bacterial strains and cancer cell lines. Its mechanism of action is believed to involve the inhibition of enzyme activity or receptor binding, though further validation is required.

From a synthetic perspective, the preparation of N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide involves multi-step organic reactions, including amide coupling and sulfonylation. Researchers have optimized these protocols to improve yield and purity, ensuring reproducibility for large-scale production. The compound's spectroscopic data (NMR, IR, and MS) have been well-documented, aiding in its identification and characterization.

In the context of drug repurposing, N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide has been evaluated for its potential in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) and modulate neuronal activity has sparked interest in Alzheimer's and Parkinson's research. This aligns with the growing focus on neuroprotective agents in the pharmaceutical industry.

Environmental and green chemistry considerations have also influenced the study of this compound. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. Such efforts are in line with global sustainability goals and the push for green pharmaceuticals.

In summary, N-(4-phenyl-1,3-thiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS 919753-90-5) represents a versatile and promising compound with broad applications in drug discovery and development. Its unique structural attributes, combined with its potential biological activities, make it a valuable subject for ongoing and future research. As the scientific community continues to uncover its full potential, this compound may pave the way for innovative therapeutic solutions.